Cas no 4262-11-7 (3-Nitro-2-(pyridin-2-ylthio)pyridine)

• Product name: 3-Nitro-2-(pyridin-2-ylthio)pyridine
• CAS No: 4262-11-7
• MF: C₁₀H₇N₃O₂S
• MW: 233.24648
• MDL: MFCD00275699
• CID: 1517206
• PubChem ID: 145740

3-Nitro-2-(pyridin-2-ylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-nitro-2-(pyridin-2-ylsulfanyl)pyridine
• 2-(3-Nitro-2-pyridylthio)pyridine
• 3-nitro-2-(2-pyridylthio)pyridine
• 3-Nitro-2,2'-thiodipyridine
• pyridine, 3-nitro-2-(2-pyridinylthio)-
• 2-(3-Nitro-2-pyridylthio)pyridine; 3-nitro-2-(2-pyridylthio)pyridine; 3-Nitro-2-(pyridin-2-ylsulfanyl)pyridine; 3-Nitro-2,2'-thiodipyridine; pyridine, 3-nitro-2-(2-pyridinylthio)-
• ALBB-024739
• 3-nitro-2-pyridin-2-ylsulfanylpyridine
• 2-(2'-pyridylthio)-3-nitropyridine
• OSPAXJFFIAJUBQ-UHFFFAOYSA-N
• CCG-45703
• LS-08171
• SR-01000635455-1
• DTXSID70195376
• 3-nitro-2-(pyridin-2-ylthio)pyridine
• CS-0327362
• 4262-11-7
• Pyridine, 3-nitro-2,2'-thiodi-
• AKOS015998203
• HMS544O10
• 3-nitro-2-(2-pyridinylsulfanyl)pyridine
• Maybridge1_001198
• MFCD00275699
• AJ-333/25006028
• 3-Nitro-2-(pyridin-2-ylthio)pyridine

• MDL： MFCD00275699
• Inchi： InChI=1S/C10H7N3O2S/c14-13(15)8-4-3-7-12-10(8)16-9-5-1-2-6-11-9/h1-7H
• InChI Key： OSPAXJFFIAJUBQ-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)SC2=C(C=CC=N2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 233.02601
• Monoisotopic Mass: 233.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.9Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 68.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 3-Nitro-2-(pyridin-2-ylthio)pyridine

Comprehensive Overview of 3-Nitro-2-(pyridin-2-ylthio)pyridine (CAS No. 4262-11-7): Properties, Applications, and Industry Insights

3-Nitro-2-(pyridin-2-ylthio)pyridine (CAS No. 4262-11-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This nitro-substituted pyridine derivative features a pyridin-2-ylthio functional group, which contributes to its reactivity and utility in various chemical syntheses. Researchers and industry professionals often search for terms like "3-Nitro-2-(pyridin-2-ylthio)pyridine synthesis", "CAS 4262-11-7 applications", and "pyridine derivatives in pharmaceuticals", reflecting the growing interest in this compound.

The compound's molecular formula, C₁₀H₇N₃O₂S, highlights its heterocyclic nature, combining nitrogen and sulfur atoms within its aromatic framework. This structural characteristic makes it valuable for catalysis, material science, and drug discovery. Recent studies have explored its potential as a ligand in coordination chemistry, particularly in the development of metal-organic frameworks (MOFs), a hot topic in sustainable technology. Searches for "MOFs using pyridine derivatives" and "green chemistry applications of nitro compounds" align with these advancements.

In the pharmaceutical sector, 3-Nitro-2-(pyridin-2-ylthio)pyridine serves as a key intermediate for synthesizing bioactive molecules. Its nitro group offers sites for further functionalization, enabling the creation of compounds with potential antimicrobial or anti-inflammatory properties. Queries such as "nitro-pyridine derivatives in medicine" and "CAS 4262-11-7 drug development" underscore this relevance. Additionally, its role in agrochemical research—addressing global food security challenges—has spurred interest in "crop protection chemicals" and "sustainable pesticide intermediates".

From a synthetic chemistry perspective, the compound’s thioether linkage (C-S-C) provides stability while allowing selective modifications. Laboratories frequently investigate "pyridin-2-ylthio group reactivity" and "nitro-aromatic compound safety", reflecting both academic and industrial priorities. Recent innovations in flow chemistry and microwave-assisted synthesis have optimized its production, reducing waste—a critical consideration for green chemistry advocates searching for "eco-friendly synthetic routes".

Analytical characterization of CAS 4262-11-7 typically involves HPLC, NMR spectroscopy, and mass spectrometry, with researchers often looking up "analytical methods for nitro-pyridines". The compound’s UV-Vis absorption properties also make it suitable for photocatalysis studies, a trending area in renewable energy research. Notably, its thermal stability (decomposition temperature >200°C) ensures compatibility with high-temperature processes, a feature highlighted in searches like "high-thermal-stability pyridine compounds".

Regulatory and safety profiles of 3-Nitro-2-(pyridin-2-ylthio)pyridine adhere to standard laboratory handling protocols, with data sheets emphasizing proper ventilation and PPE usage. While not classified as hazardous under major regulatory frameworks, its nitro group warrants cautious storage, as indicated by searches for "stable nitro compound storage guidelines". Environmental impact assessments remain limited, but its low water solubility suggests minimal aquatic toxicity—addressing concerns around "persistent organic pollutants".

Market trends indicate rising demand for CAS 4262-11-7, driven by R&D investments in specialty chemicals and custom synthesis. Suppliers increasingly list it under categories like "building blocks for medicinal chemistry" or "advanced intermediates", catering to clients searching for "high-purity pyridine derivatives". Patent analyses reveal its use in electronic materials, particularly for organic semiconductors—a connection evident in queries such as "pyridine-based conductive materials".

Future directions for 3-Nitro-2-(pyridin-2-ylthio)pyridine research may focus on computational modeling to predict novel applications or biodegradation pathways. The integration of AI-assisted molecular design (a frequently searched term) could accelerate discoveries. As industries prioritize circular economy principles, recycling strategies for nitro-aromatics like this compound will likely gain traction, aligning with searches for "sustainable chemical lifecycle management".